Cas no 686333-94-8 (Thieno[2,3-d]pyrimidine-3(4H)-acetonitrile, 6-ethyl-4-oxo- (9CI))

• Product Name: Thieno[2,3-d]pyrimidine-3(4H)-acetonitrile, 6-ethyl-4-oxo- (9CI)
• CAS No: 686333-94-8
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 971669
• PubChem ID: 1671219
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidine-3(4H)-acetonitrile, 6-ethyl-4-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-3(4H)-acetonitrile, 6-ethyl-4-oxo- (9CI)
• 2-(6-Ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetonitrile
• AKOS017151321
• 686333-94-8
• 2-{6-ethyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}acetonitrile
• (6-ethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetonitrile

• Inchi： 1S/C10H9N3OS/c1-2-7-5-8-9(15-7)12-6-13(4-3-11)10(8)14/h5-6H,2,4H2,1H3
• InChI Key： RSTJBARYNSFZDN-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(CC#N)C=N2)=O)C=C1CC

Computed Properties

• Exact Mass: 219.04663309g/mol
• Monoisotopic Mass: 219.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7Ų